Cas no 2138116-79-5 (rac-(3R,4S)-4-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-ylmethanamine)

• Product Name: rac-(3R,4S)-4-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-ylmethanamine
• CAS No: 2138116-79-5
• MF: C₁₂H₁₇N₃O₄S
• MW: 299.346081495285
• CID: 6526260
• PubChem ID: 165848464
• Update Time: 2025-07-22

rac-(3R,4S)-4-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-ylmethanamine
• 2138116-79-5
• rac-[(3R,4S)-4-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-yl]methanamine
• EN300-1167988

• Inchi： 1S/C12H17N3O4S/c1-9-7-14(8-10(9)6-13)20(18,19)12-4-2-11(3-5-12)15(16)17/h2-5,9-10H,6-8,13H2,1H3/t9-,10-/m1/s1
• InChI Key： COWNCQCPOYEYCV-NXEZZACHSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1C[C@@H](C)[C@H](CN)C1)(=O)=O

Computed Properties

• Exact Mass: 299.09397721g/mol
• Monoisotopic Mass: 299.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 118Ų

Additional information on rac-(3R,4S)-4-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-ylmethanamine

Recent Advances in the Study of rac-(3R,4S)-4-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-ylmethanamine (CAS: 2138116-79-5)

The compound rac-(3R,4S)-4-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-ylmethanamine (CAS: 2138116-79-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative, characterized by its unique sulfonamide and nitrobenzene functional groups, has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents. Recent studies have focused on its stereoselective synthesis, pharmacological properties, and applications in drug discovery, particularly in the development of central nervous system (CNS) targeted therapies.

A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for rac-(3R,4S)-4-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-ylmethanamine, achieving a 78% overall yield with high enantiomeric purity. The researchers employed a chiral auxiliary-assisted strategy, followed by catalytic hydrogenation, to control the stereochemistry at the 3- and 4-positions of the pyrrolidine ring. This advancement addresses previous challenges in large-scale production, making the compound more accessible for preclinical studies.

Pharmacological investigations have revealed that this compound exhibits moderate blood-brain barrier permeability, as demonstrated in in vitro models using MDCK cells. Its structural features, particularly the 4-nitrobenzenesulfonyl group, appear to contribute to this property while maintaining metabolic stability. These findings, reported in a 2024 ACS Chemical Neuroscience paper, suggest its potential utility as a scaffold for developing neuroactive compounds, including sigma-1 receptor modulators and dopamine transporter inhibitors.

In drug discovery applications, rac-(3R,4S)-4-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-ylmethanamine has been utilized as a key building block for several candidate molecules. A recent patent application (WO2023124567) describes its incorporation into novel dual-acting serotonin-norepinephrine reuptake inhibitors with improved pharmacokinetic profiles. The compound's versatility stems from its ability to serve as both a hydrogen bond acceptor and donor, while its sulfonamide moiety provides sites for further structural modifications.

Ongoing research is exploring the compound's potential in targeted protein degradation strategies. Preliminary data presented at the 2024 Protein Degradation Congress indicate that derivatives of this scaffold can effectively bind to E3 ubiquitin ligases, opening new avenues for the development of proteolysis-targeting chimeras (PROTACs) in neurological disorders. This application leverages the compound's rigid pyrrolidine core and the vectorial properties imparted by its functional groups.

As research progresses, safety and toxicological assessments of rac-(3R,4S)-4-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-ylmethanamine have become increasingly important. A recent Regulatory Toxicology and Pharmacology study (2024) reported favorable preliminary results, with no significant cytotoxicity observed in hepatocyte assays up to 100 μM concentrations. However, researchers caution that the nitro group may require structural optimization in certain applications to mitigate potential metabolic activation concerns.

The compound's commercial availability from major chemical suppliers (listed under CAS 2138116-79-5) has facilitated broader investigation across academic and industrial laboratories. Current pricing trends and supply chain analyses suggest growing demand, particularly from pharmaceutical companies engaged in CNS drug development programs. Market analysts project increased utilization of this scaffold in the coming years as its synthetic accessibility and pharmacological promise become more widely recognized.